3-(1,4-Dioxan-2-yl)aniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(1,4-Dioxan-2-yl)aniline is an aromatic amine derivative characterized by a 1,4-dioxane ring substituted at the 2-position of the aniline moiety.
The compound’s structure combines the aromatic amine’s nucleophilic properties with the oxygen-rich dioxane ring, which may enhance solubility in polar aprotic solvents compared to simpler aniline derivatives. This structural feature is particularly relevant in drug design, where solubility and bioavailability are critical .
Properties
Molecular Formula |
C10H13NO2 |
|---|---|
Molecular Weight |
179.22 g/mol |
IUPAC Name |
3-(1,4-dioxan-2-yl)aniline |
InChI |
InChI=1S/C10H13NO2/c11-9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-3,6,10H,4-5,7,11H2 |
InChI Key |
FMLFIUBUHUSOAT-UHFFFAOYSA-N |
Canonical SMILES |
C1COC(CO1)C2=CC(=CC=C2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(1,4-Dioxan-2-yl)aniline typically involves the reaction of aniline with 1,4-dioxane under specific conditions. One common method involves the use of a catalyst to facilitate the reaction, ensuring the formation of the desired product with high yield and purity .
Industrial Production Methods: Industrial production of 3-(1,4-Dioxan-2-yl)aniline may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and efficiency. This often includes the use of continuous flow reactors and advanced purification techniques to obtain the compound in its pure form .
Chemical Reactions Analysis
Types of Reactions: 3-(1,4-Dioxan-2-yl)aniline undergoes various chemical reactions, including:
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogens, alkylating agents.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction may produce amines .
Scientific Research Applications
Chemistry: In chemistry, 3-(1,4-Dioxan-2-yl)aniline is used as a building block for the synthesis of more complex molecules.
Biology: In biological research, this compound is studied for its potential interactions with biological molecules. It may serve as a model compound for understanding the behavior of similar structures in biological systems .
Medicine: In medicine, 3-(1,4-Dioxan-2-yl)aniline is investigated for its potential therapeutic properties. Researchers explore its ability to interact with specific molecular targets, which could lead to the development of new drugs .
Industry: In industry, this compound is used in the production of specialty chemicals and materials. Its unique properties make it valuable for applications in coatings, adhesives, and other advanced materials .
Mechanism of Action
The mechanism of action of 3-(1,4-Dioxan-2-yl)aniline involves its interaction with specific molecular targets. This interaction can lead to various effects, depending on the context in which the compound is used. For example, in biological systems, it may interact with enzymes or receptors, influencing their activity and leading to specific physiological responses .
Comparison with Similar Compounds
Table 1: Key Properties of 3-(1,4-Dioxan-2-yl)aniline and Analogues
Key Observations:
- Electronic Effects: The 1,4-dioxane ring in 3-(1,4-Dioxan-2-yl)aniline acts as an electron-donating group, contrasting with the electron-withdrawing nitro group in 3-nitroaniline. This difference significantly impacts reactivity in electrophilic substitution reactions.
- Solubility: The dioxane moiety likely improves solubility in organic solvents (e.g., dioxane, DCM) compared to nitroanilines, which are more polar and less soluble in non-polar media.
- Biological Activity: Benzoxazine-containing anilines (e.g., compound 13c) exhibit anti-proliferative properties, suggesting that the dioxane substituent in 3-(1,4-Dioxan-2-yl)aniline could similarly modulate bioactivity, though direct evidence is lacking.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
